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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Hexanoyl-glucosylceramide (C6-GlcCer) is a short-chain sphingolipid that serves as a

valuable tool in studying the metabolic pathways of glycosphingolipids. Due to its shorter acyl

chain, C6-GlcCer exhibits increased water solubility compared to its long-chain endogenous

counterparts, facilitating its use in cell culture and in vitro enzyme assays. The analysis of C6-

GlcCer and its metabolites, such as N-Hexanoyl-ceramide (C6-Cer) and sphingosine, is crucial

for understanding the activity of enzymes like glucosylceramidase (GCase) and

glucosylceramide synthase (GCS). Dysregulation of these enzymes is implicated in various

diseases, including Gaucher disease and certain cancers.[1][2] This application note provides

detailed protocols for the extraction, separation, and quantification of C6-GlcCer and its key

metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of N-Hexanoyl-glucosylceramide
N-Hexanoyl-glucosylceramide is metabolized within the cell, primarily through the action of

two key enzymes: glucosylceramidase (GCase) and glucosylceramide synthase (GCS). GCase

hydrolyzes C6-GlcCer to C6-Ceramide and glucose. Subsequently, ceramidases can further

break down C6-Ceramide into sphingosine and hexanoic acid. Conversely, GCS can

synthesize C6-GlcCer from C6-Ceramide and UDP-glucose.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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